Cas no 2229661-14-5 (4-2-chloro-5-(trifluoromethyl)phenylbut-3-en-2-amine)

• Product Name: 4-2-chloro-5-(trifluoromethyl)phenylbut-3-en-2-amine
• CAS No: 2229661-14-5
• MF: C₁₁H₁₁ClF₃N
• MW: 249.659952402115
• CID: 6283988
• PubChem ID: 165785211
• Update Time: 2025-05-23

4-2-chloro-5-(trifluoromethyl)phenylbut-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-2-chloro-5-(trifluoromethyl)phenylbut-3-en-2-amine
• 2229661-14-5
• EN300-1958315
• 4-[2-chloro-5-(trifluoromethyl)phenyl]but-3-en-2-amine

• Inchi： 1S/C11H11ClF3N/c1-7(16)2-3-8-6-9(11(13,14)15)4-5-10(8)12/h2-7H,16H2,1H3/b3-2+
• InChI Key： NLTRBLNRGKMPNR-NSCUHMNNSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1/C=C/C(C)N

Computed Properties

• Exact Mass: 249.0532115g/mol
• Monoisotopic Mass: 249.0532115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 4-2-chloro-5-(trifluoromethyl)phenylbut-3-en-2-amine

4-2-chloro-5-(trifluoromethyl)phenylbut-3-en-2-amine: A Comprehensive Overview

The compound 4-2-chloro-5-(trifluoromethyl)phenylbut-3-en-2-amine (CAS No. 2229661-14-5) is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis, pharmacological properties, and potential therapeutic applications.

4-2-chloro-5-(trifluoromethyl)phenylbut-3-en-2-amine is characterized by a substituted phenyl ring attached to a butenamine moiety. The phenyl ring bears a chlorine atom at the 2-position and a trifluoromethyl group at the 5-position, which contribute to its electronic and steric properties. The butenamine group introduces a conjugated double bond, enhancing the molecule's flexibility and reactivity. These structural elements collectively make this compound a versatile building block for drug discovery.

Recent studies have highlighted the importance of chloro-substituted aromatic compounds in modulating biological systems. The presence of the trifluoromethyl group further enhances the compound's lipophilicity and stability, making it an attractive candidate for various pharmacological applications. Researchers have explored its potential as an inhibitor of key enzymes involved in metabolic pathways, such as kinases and proteases.

The synthesis of 4-2-chloro-5-(trifluoromethyl)phenylbut-3-en-2-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The starting material typically involves chlorination of an aromatic compound followed by substitution with a trifluoromethyl group. The formation of the butenamine moiety is achieved through a combination of alkylation and reduction steps, ensuring high yields and purity.

Pharmacological studies have demonstrated that 4-chloro-substituted phenylbutenamines exhibit potent activity against several disease targets. For instance, recent research has shown that this compound can inhibit the growth of cancer cells by modulating signaling pathways such as MAPK/ERK and PI3K/AKT. Its ability to cross the blood-brain barrier makes it a promising candidate for neurodegenerative diseases as well.

In addition to its therapeutic potential, 4-2-chloro-5-(trifluoromethyl)phenylbut-3-en-2-amines have been investigated for their role in drug delivery systems. The compound's structural flexibility allows it to serve as a carrier for poorly soluble drugs, enhancing their bioavailability. This dual functionality underscores its importance in both drug discovery and formulation science.

Looking ahead, ongoing research is focused on optimizing the synthesis of 4-chloro-substituted phenylbutenamines to reduce costs and improve scalability. Advances in catalysis and green chemistry are expected to play a pivotal role in this endeavor. Furthermore, clinical trials are being planned to evaluate the safety and efficacy of this compound in treating various conditions, including cancer and inflammatory diseases.

In conclusion, 4-2-chloro-5-(trifluoromethyl)phenylbut-3-en-2-amines represent a cutting-edge class of compounds with immense potential in the pharmaceutical industry. Their unique chemical structure, coupled with advanced synthesis techniques and promising biological activities, positions them as key players in future drug development efforts.